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Compound of Interest

Compound Name: Angiogenesis inhibitor 4

Cat. No.: B12380607 Get Quote

For research use only. Not for use in diagnostic procedures.

Introduction
This document provides detailed application notes and protocols for the use of the

Angiogenesis Inhibitor, CAS 186611-44-9, also known as (Z,E)-3-(Imidazol-4-

ylmethylene)indolin-2-one. This cell-permeable indolinone compound is a small molecule

inhibitor that demonstrates anti-angiogenic properties.[1][2][3] It functions as a moderate ATP-

competitive inhibitor of human Epidermal Growth Factor Receptor (hEGF-R) tyrosine kinase

activity.[1][2] These characteristics make it a valuable tool for researchers studying

angiogenesis and developing potential anti-cancer therapeutics.

These notes offer guidance on the solubility of this inhibitor and provide step-by-step protocols

for its preparation and application in common in vitro and ex vivo angiogenesis assays.
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Characteristic Value

CAS Number 186611-44-9

Synonyms (Z,E)-3-(Imidazol-4-ylmethylene)indolin-2-one

Molecular Formula C₁₂H₉N₃O

Molecular Weight 211.22 g/mol

Appearance Yellow solid

Purity ≥95% (HPLC)

Storage Store at 2-8°C. Protect from light.

Solubility Data
Proper dissolution of the inhibitor is critical for accurate and reproducible experimental results.

The solubility of the Angiogenesis Inhibitor (CAS 186611-44-9) in commonly used solvents is

summarized below. It is recommended to prepare a concentrated stock solution in DMSO,

which can then be diluted to the final working concentration in aqueous buffers or cell culture

media.

Solvent Solubility

DMSO 5 mg/mL[1][2]

Aqueous Buffers (e.g., PBS) Poorly soluble

Ethanol Sparingly soluble

Cell Culture Media Sparingly soluble

Note: When diluting the DMSO stock solution into aqueous solutions, ensure that the final

concentration of DMSO is kept low (typically <0.5%) to avoid solvent-induced artifacts in

biological assays.
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The following diagram illustrates a general workflow for the preparation and use of the

Angiogenesis Inhibitor in experimental settings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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